Cas no 181284-14-0 (3-Chloro-5-methylpyrazine-2-carbonitrile)

3-Chloro-5-methylpyrazine-2-carbonitrile is a heterocyclic organic compound featuring a pyrazine core substituted with chloro, methyl, and cyano functional groups. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of more complex molecules. The presence of both chloro and cyano groups enhances its utility in nucleophilic substitution and cyclization reactions, while the methyl group can influence steric and electronic properties. Its well-defined molecular framework ensures consistent performance in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its reactivity, making it valuable for specialized organic transformations.

3-Chloro-5-methylpyrazine-2-carbonitrile structure

181284-14-0 structure

Product Name:3-Chloro-5-methylpyrazine-2-carbonitrile

CAS No:181284-14-0

MF:C₆H₄ClN₃

MW:153.569059371948

MDL:MFCD10697772

CID:1039631

PubChem ID:292467

Update Time:2025-05-21

3-Chloro-5-methylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-methylpyrazine-2-carbonitrile
- 3-cyano-2-chloro-6-methyl-pyrazine
- AB60457
- AC1L6I23
- AG-K-72573
- ANW-71210
- CTK6C3575
- NSC158247
- 3-Chloro-5-methyl-pyrazine-2-carbonitrile
- SMGGFRMRMZFJEV-UHFFFAOYSA-N
- 9508AA
- 2-Pyrazinecarbonitrile, 3-chloro-5-methyl-
- 181284-14-0
- DB-105489
- NSC-158247
- MFCD10697772
- D70692
- CS-0069091
- DTXSID80303405
- AKOS006304608
- A1-28609
- SCHEMBL8139272
- AS-65327
- MDL： MFCD10697772
- Inchi： 1S/C6H4ClN3/c1-4-3-9-5(2-8)6(7)10-4/h3H,1H3
- InChI Key： SMGGFRMRMZFJEV-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)N=CC(C)=N1

Computed Properties

Exact Mass: 153.0093748g/mol
Monoisotopic Mass: 153.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.6
XLogP3: 1.2

3-Chloro-5-methylpyrazine-2-carbonitrile Pricemore >>

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